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Compound of Interest

Compound Name: 4-Amino-5-chloropyrimidine

Cat. No.: B110986

4-Amino-5-chloropyrimidine: A Technical Guide

CAS Number: 101257-82-3

This in-depth technical guide provides comprehensive information on 4-Amino-5-
chloropyrimidine, a chemical intermediate of interest to researchers, scientists, and
professionals in drug development. This document outlines its chemical identity, safety data,
handling protocols, and general synthetic considerations.

Chemical and Physical Properties

4-Amino-5-chloropyrimidine is a solid organic compound.[1] Key identifying information is
summarized in the table below.

Identifier Value Source
CAS Number 101257-82-3 [1][2][3]
Molecular Formula C4HACIN3 [2][3]
Molecular Weight 129.55 g/mol [1]
IUPAC Name 5-chloro-4-pyrimidinamine [1]
Physical Form Solid [1]
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Safety and Hazard Information

4-Amino-5-chloropyrimidine is classified as a hazardous substance. The GHS classification

and associated hazard and precautionary statements are detailed below.

GHS Classification

Classification Code Description
Acute Toxicity, Oral Category 4 Harmful if swallowed
Skin Corrosion/Irritation Category 2 Causes skin irritation

Serious Eye Damage/Eye

o Category 2A Causes serious eye irritation
Irritation
Acute Toxicity, Inhalation Category 4 Harmful if inhaled
Specific target organ toxicity — _ o
Category 3 May cause respiratory irritation

single exposure

Hazard and Precautionary Statements
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Type Code Statement
Signal Word Warning [1]
Hazard Statements H302 Harmful if swallowed[1]

H315 Causes skin irritation[1]
H319 Causes serious eye irritation[1]
H332 Harmful if inhaled
May cause respirator
H335 y P Y

irritation[1]

Precautionary Statements

P261

Avoid breathing

dust/fume/gas/mist/vapours/sp
ray.[1]

P280

Wear protective
gloves/protective clothing/eye

protection/face protection.[1]

P305+P351+P338

IF IN EYES: Rinse cautiously
with water for several minutes.
Remove contact lenses, if
present and easy to do.

Continue rinsing.[1]

Experimental Protocols
Safe Handling Procedures

Due to the hazardous nature of 4-Amino-5-chloropyrimidine, strict adherence to safety

protocols is mandatory. The following workflow outlines the key steps for safe handling.

Post-Handling & Cleanup

ion
Review Safety Don Appropriate PPE Prepare Ventilated PYIRRISRN Weigh and Transfer Avoid Dust aeruse | [ Dispose of Waste in Remove and Dispose Wash Hands
Data Sheet (SDS) (Gloves, Goggles, Lab Coat) Work Area (Fume Hood) in Fume Hood Formation | Work Surfaces Labeled Container | | of Contaminated PPE || Thoroughiy
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Safe handling workflow for 4-Amino-5-chloropyrimidine.

Storage

Store 4-Amino-5-chloropyrimidine in a tightly closed container in a dry, cool, and well-
ventilated place.[1] It should be kept in a dark place under an inert atmosphere at room
temperature.[1]

Synthesis

A specific, detailed experimental protocol for the synthesis of 4-Amino-5-chloropyrimidine
(CAS 101257-82-3) is not readily available in the public domain based on the conducted
literature search. However, the synthesis of aminopyrimidines often involves the reaction of a
suitably substituted pyrimidine precursor with an aminating agent. For instance, the synthesis
of related compounds like 4-amino-6-chloropyrimidine has been achieved through the
ammonolysis of 4,6-dichloropyrimidine. It is plausible that a similar strategy, starting from a
corresponding dichlorinated pyrimidine, could be adapted for the synthesis of 4-Amino-5-
chloropyrimidine. Researchers should consult specialized chemical synthesis literature and
patents for detailed methodologies for related structures.

Logical Relationships in Safety Procedures

The following diagram illustrates the logical flow of actions and considerations for ensuring
laboratory safety when working with 4-Amino-5-chloropyrimidine.
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Logical flow of safety considerations.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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and-safety-data]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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